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Compound of Interest

Compound Name: 2-Chloroethylamine

Cat. No.: B1212225 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-chloroethylamine, primarily in its more

stable hydrochloride salt form, as a pivotal precursor in modern organic synthesis. We will

explore its fundamental reactivity, synthetic applications, and detailed experimental protocols,

with a focus on its role in the development of pharmaceuticals and other complex molecules.

Introduction: The Bifunctional Synthon
2-Chloroethylamine hydrochloride (CAS No: 870-24-6) is an organic salt extensively used as

a versatile intermediate and a fundamental two-carbon synthon in organic chemistry.[1][2] Its

utility is derived from the presence of two reactive centers within its structure: a nucleophilic

amino group and an electrophilic carbon atom bonded to a chlorine atom.[1] This bifunctional

nature makes it a cornerstone for synthesizing a wide array of complex molecules, including

active pharmaceutical ingredients (APIs), dyes, and agrochemicals.[1][3]

Core Reactivity: The Aziridinium Ion Intermediate
The chemistry of 2-chloroethylamine is dominated by its capacity for intramolecular

cyclization. The lone pair of electrons on the nitrogen atom displaces the chloride leaving group

in an intramolecular nucleophilic substitution.[1] This process forms a highly strained and

reactive three-membered ring intermediate known as the aziridinium ion.[1] This transient

aziridinium cation is a potent electrophile and the true reactive species in most of the alkylation

reactions involving 2-chloroethylamine.[1] It is readily attacked by a wide range of
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nucleophiles, opening the ring and forming a new carbon-nucleophile bond. This unique

reactivity profile is central to its function as a versatile building block.[1]
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Charge 2,3-dichloroaniline
to reactor

Heat to 90-120°C

Add Bis(2-chloroethyl)amine HCl
in portions

Maintain temperature and stir
(Monitor reaction progress)

Cool reaction mixture

Add n-butanol and reflux for 1 hour

Cool to crystallize crude product

Filter and Recrystallize

Pure 1-(2,3-dichlorophenyl)piperazine HCl

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1212225#2-chloroethylamine-as-a-precursor-in-
organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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